Cas no 2306271-45-2 (tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate)

Tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate is a fluorinated spirocyclic compound featuring a diazaspiro[3.4]octane core with a tert-butoxycarbonyl (Boc) protecting group. The presence of two fluorine atoms at the 7-position enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and drug discovery. The Boc group offers selective deprotection under mild acidic conditions, facilitating further functionalization. Its rigid spirocyclic structure contributes to conformational constraint, which can improve binding affinity and selectivity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its balanced physicochemical properties and synthetic versatility.

tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate structure

2306271-45-2 structure

Product Name:tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate

CAS No:2306271-45-2

MF:C₁₁H₁₈F₂N₂O₂

MW:248.269629955292

CID:5290189

Update Time:2026-03-10

tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,5-Diazaspiro[3.4]octane-2-carboxylic acid, 7,7-difluoro-, 1,1-dimethylethyl ester
- tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate
- Inchi： 1S/C11H18F2N2O2/c1-9(2,3)17-8(16)15-6-10(7-15)4-11(12,13)5-14-10/h14H,4-7H2,1-3H3
- InChI Key： WOYRMBUGPKIVCW-UHFFFAOYSA-N
- SMILES： C1C2(CC(F)(F)CN2)CN1C(OC(C)(C)C)=O

tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549110-250mg	Tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]Octane-2-carboxylate	2306271-45-2	98%	250mg	￥7905	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549110-500mg	Tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]Octane-2-carboxylate	2306271-45-2	98%	500mg	￥8428	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549110-1g	Tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]Octane-2-carboxylate	2306271-45-2	98%	1g	￥11429	2023-03-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1549110-5g	Tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]Octane-2-carboxylate	2306271-45-2	98%	5g	￥39576	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-100MG	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	100MG	￥ 1,280.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-250MG	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	250MG	￥ 2,052.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-500MG	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	500MG	￥ 3,418.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-1G	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	1g	￥ 5,121.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-5G	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	5g	￥ 15,364.00	2023-04-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLL101269-10G	tert-butyl 7,7-difluoro-2,5-diazaspiro[3.4]octane-2-carboxylate	2306271-45-2	95%	10g	￥ 25,608.00	2023-04-07